An In-depth Technical Guide to the Chemical and Biological Properties of Carbidium
An In-depth Technical Guide to the Chemical and Biological Properties of Carbidium
For Researchers, Scientists, and Drug Development Professionals
Introduction
Carbidium, identified by the Chemical Abstracts Service (CAS) number 47570-45-6, is a chemical entity belonging to the phenanthridinium class of compounds. Its systematic IUPAC name is ethyl N-[4-(2-amino-5-methylphenanthridin-5-ium-6-yl)phenyl]carbamate. Historically, Carbidium has been investigated for its potential biological activities, particularly as a trypanocidal agent. This guide provides a comprehensive overview of the known chemical properties of Carbidium, supplemented with information regarding the broader class of phenanthridinium derivatives to provide a context for its potential mechanism of action and biological effects. Due to the limited availability of recent and detailed studies on Carbidium itself, some sections of this guide will draw upon the general characteristics of phenanthridinium compounds.
Chemical Properties of Carbidium
The fundamental chemical properties of Carbidium are summarized below. The quantitative data is primarily based on computational predictions available through public chemical databases.
| Property | Value | Source |
| Molecular Formula | C₂₃H₂₂N₃O₂⁺ | PubChem |
| Molecular Weight | 372.4 g/mol | PubChem |
| IUPAC Name | ethyl N-[4-(2-amino-5-methylphenanthridin-5-ium-6-yl)phenyl]carbamate | PubChem |
| CAS Number | 47570-45-6 | PubChem |
| Topological Polar Surface Area | 68.2 Ų | PubChem |
| Formal Charge | +1 | PubChem |
| Hydrogen Bond Donor Count | 2 | PubChem |
| Hydrogen Bond Acceptor Count | 4 | PubChem |
| Rotatable Bond Count | 4 | PubChem |
Biological Activity and Potential Mechanism of Action
Limited historical research suggests that Carbidium possesses trypanocidal properties, indicating its ability to inhibit the growth of trypanosomes, a group of protozoan parasites that cause diseases such as Chagas disease and African trypanosomiasis. One study noted that Carbidium inhibits the multiplication of Trypanosoma cruzi[1][2]. Another study reported that it was less effective than ethidium (B1194527) bromide in L5178Y cells and moderately inhibited DNA synthesis in E. coli[3].
The biological activity of phenanthridinium compounds, the class to which Carbidium belongs, is often attributed to their ability to intercalate into DNA. This interaction can interfere with critical cellular processes such as DNA replication, transcription, and repair, ultimately leading to cell cycle arrest and apoptosis. The planar aromatic structure of the phenanthridinium core is crucial for this intercalative binding.
Potential Signaling Pathway Involvement
Given the DNA-intercalating nature of many phenanthridinium derivatives, a plausible mechanism of action for Carbidium involves the induction of a DNA damage response pathway. This would likely trigger a cascade of signaling events culminating in cell cycle arrest and apoptosis. A simplified, hypothetical signaling pathway is depicted below.
Caption: Hypothetical signaling pathway for Carbidium-induced cytotoxicity.
Experimental Protocols
General Synthesis of Phenanthridine (B189435) Derivatives
The synthesis of phenanthridine cores often involves cyclization reactions. A common method is the Pictet-Hubert reaction, which involves the reaction of an N-acyl-o-xenylamine with a dehydrating agent at high temperatures. More modern approaches may utilize transition metal-catalyzed cross-coupling reactions to form the key biaryl bond followed by cyclization.
A generalized workflow for a potential synthesis is outlined below:
Caption: Generalized workflow for the synthesis of phenanthridine derivatives.
Assessment of Trypanocidal Activity
Objective: To determine the in vitro efficacy of Carbidium against Trypanosoma cruzi.
Materials:
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Trypanosoma cruzi epimastigotes
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Liver Infusion Tryptose (LIT) medium
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Carbidium stock solution (dissolved in a suitable solvent, e.g., DMSO)
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96-well microplates
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Resazurin (B115843) solution
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Plate reader (for fluorescence measurement)
Protocol:
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Culture T. cruzi epimastigotes in LIT medium at 28°C.
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Prepare serial dilutions of the Carbidium stock solution in LIT medium in a 96-well plate.
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Add a suspension of T. cruzi epimastigotes to each well to a final concentration of 1 x 10⁶ parasites/mL.
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Include a positive control (e.g., benznidazole) and a negative control (vehicle only).
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Incubate the plates at 28°C for 72 hours.
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Add resazurin solution to each well and incubate for an additional 24 hours.
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Measure the fluorescence at an excitation wavelength of 530 nm and an emission wavelength of 590 nm.
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Calculate the 50% inhibitory concentration (IC₅₀) by plotting the percentage of parasite growth inhibition against the log of the Carbidium concentration.
Conclusion
Carbidium is a phenanthridinium compound with historical evidence of trypanocidal activity. While specific and recent data on its chemical and biological properties are limited, its structural class suggests a mechanism of action involving DNA intercalation, leading to the inhibition of essential cellular processes in target organisms. Further research would be necessary to fully elucidate its pharmacological profile, including its specific molecular targets, signaling pathway modulation, and potential for therapeutic development. The provided general protocols offer a starting point for such investigations.
